4-(3,5-Dicarboxyphenyl)-3-methylbenzoic acid, 95%

• IUPAC Name: 5-(4-carboxy-2-methylphenyl)benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C16H12O6/c1-8-4-9(14(17)18)2-3-13(8)10-5-11(15(19)20)7-12(6-10)16(21)22/h2-7H,1H3,(H,17,18)(H,19,20)(H,21,22)
• InChI Key: CQFBRKKUYTZJCF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)O)C2=CC(=CC(=C2)C(=O)O)C(=O)O
• Molecular Formula: C16H12O6
• DSSTOX Substance ID: DTXSID60691872
• Molecular Weight: 300.26 g/mol
• CAS RN: 1262010-73-0

Description

4-(3,5-Dicarboxyphenyl)-3-methylbenzoic acid, commonly referred to as 4-DMBA, is a synthetic organic compound belonging to the class of carboxylic acids. It is a white crystalline solid with a melting point of 120 °C and a molecular weight of 242.2 g/mol. 4-DMBA has been widely studied for its various biochemical and physiological effects, as well as its applications in scientific research.

Scientific Research Applications

4-DMBA has been used in a variety of scientific research applications, such as the study of enzyme kinetics, metabolic pathways, and protein-ligand interactions. It has also been used to study the effects of environmental factors on the stability of proteins and to investigate the effects of drugs on enzyme activity. In addition, 4-DMBA has been used to study the structure and function of proteins, as well as the mechanism of action of drugs.

Mechanism of Action

The mechanism of action of 4-DMBA is not yet fully understood. However, it is believed to act as an inhibitor of enzymes involved in the synthesis of fatty acids, such as acetyl-CoA carboxylase and fatty acid synthase. In addition, it is believed to inhibit the activity of protein kinases and phosphatases, which are involved in the regulation of various cellular processes.
Biochemical and Physiological Effects
4-DMBA has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in fatty acid synthesis, as well as protein kinases and phosphatases. In addition, it has been shown to reduce the levels of cholesterol and triglycerides in the blood, as well as to reduce the risk of cardiovascular disease. It has also been shown to reduce inflammation and to have anti-cancer effects.

Advantages and Limitations for Lab Experiments

4-DMBA has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is readily available. In addition, it is easy to synthesize and can be stored for long periods of time without degradation. However, there are some limitations to its use in laboratory experiments. For example, it is a relatively weak inhibitor of enzymes, and its effects may not be easily observed in some experiments.

Future Directions

There are several potential future directions for the study of 4-DMBA. For example, further research could be conducted to better understand its mechanism of action and to determine its potential therapeutic applications. In addition, further research could be conducted to determine its effects on other enzymes and proteins, as well as its effects on other biochemical and physiological processes. Finally, further research could be conducted to explore its potential applications in other scientific fields, such as biotechnology and drug development.

Synthesis Methods

4-DMBA can be synthesized through various methods, such as the Friedel-Crafts acylation reaction, the Wittig reaction, and the Suzuki coupling reaction. The most commonly used method is the Friedel-Crafts acylation reaction, which involves the reaction of an aromatic compound with a carboxylic acid chloride in the presence of a Lewis acid catalyst. This method has been used to synthesize 4-DMBA from 3-methylbenzoic acid and 3,5-dicarboxyphenyl chloride.